Cas no 14040-20-1 (Benzyl 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-b-D-glucopyranoside)

Benzyl 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-b-D-glucopyranoside Properties

Names and Identifiers

• N-((4aR,6R,7R,8R,8aS)-6,8-Bis(benzyloxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl)acetamide
• BENZYL 2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• b-D-Glucopyranoside, phenylmethyl2-(acetylamino)-2-deoxy-3-O-(phenylmethyl)-4,6-O-(phenylmethy...
• b-D-Glucopyranoside, phenylmethyl2-(acetylamino)-2-deoxy-3-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
• BENZYL 2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-B-D-GLUCOPYRANOSIDE
• Benzyl 2-acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranoside
• 2-Acetamido-1,3-di-O-benzyl-4,6-O-benzylidene-2-deoxy-b-D-glucopyranoside
• Benzyl 2-acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy--D-glucopyranoside
• PhenylMethyl 2-(AcetylaMino)-2-deoxy-3-O-(phenylMethyl)-4,6-O-(phenylMethylene)-β-D-glucopyranoside
• b-D-Glucopyranoside,phenylmethyl2-(acetylamino)-2-deoxy-3-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
• Benzyl 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-
• N-[(4aR,6R,7R,8R,8aS)-2-phenyl-6,8-bis(phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• 14040-20-1
• A-D-glucopyranoside
• +Expand

• InChIKey： LMMOQGCMJGSYAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C29H31NO6/c1-20(31)30-25-27(32-17-21-11-5-2-6-12-21)26-24(19-34-28(36-26)23-15-9-4-10-16-23)35-29(25)33-18-22-13-7-3-8-14-22/h2-16,24-29H,17-19H2,1H3,(H,30,31)
• SMILES： C(OC1OC2C(OC(C3C=CC=CC=3)OC2)C(OCC2C=CC=CC=2)C1NC(=O)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 489.21500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 489.21513771g/mol
• Heavy Atom Count: 36
• Complexity: 673
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• LogP: 4.52330
• PSA: 75.25000
• Melting Point: 257°C dec.
• Solubility: Hot DMF, Hot THF
• Stability/Shelf Life: Store in Freezer